Cas no 1021214-89-0 (N-(6-acetamido-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide)

• Product Name: N-(6-acetamido-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide
• CAS No: 1021214-89-0
• MF: C₁₆H₂₀N₄O₄S₂
• MW: 396.484400749207
• CID: 5343501
• Update Time: 2025-06-14

N-(6-acetamido-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-acetamidobenzo[d]thiazol-2-yl)-1-(methylsulfonyl)piperidine-4-carboxamide
• VU0636907-1
• Z240498058
• N-(6-acetamido-1,3-benzothiazol-2-yl)-1-methylsulfonylpiperidine-4-carboxamide
• N-(6-acetamido-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide

• Inchi： 1S/C16H20N4O4S2/c1-10(21)17-12-3-4-13-14(9-12)25-16(18-13)19-15(22)11-5-7-20(8-6-11)26(2,23)24/h3-4,9,11H,5-8H2,1-2H3,(H,17,21)(H,18,19,22)
• InChI Key： JWSKWHPEGYSPJI-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(C(NC2=NC3C=CC(=CC=3S2)NC(C)=O)=O)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 643
• XLogP3: 0.8
• Topological Polar Surface Area: 145

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-acetamido-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide

Recent Advances in the Study of N-(6-acetamido-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide (CAS: 1021214-89-0)

The compound N-(6-acetamido-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide (CAS: 1021214-89-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique benzothiazole and piperidine scaffold, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the methanesulfonyl group significantly improved the compound's binding affinity to its target protein, a key enzyme involved in inflammatory pathways. This finding opens new avenues for the development of anti-inflammatory drugs with reduced side effects.

In addition to its anti-inflammatory potential, N-(6-acetamido-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide has shown promise as an anticancer agent. Preclinical studies have revealed that the compound inhibits the proliferation of certain cancer cell lines by disrupting critical signaling pathways. Notably, a 2024 study in Cancer Research highlighted its efficacy in inducing apoptosis in colorectal cancer cells, suggesting its potential as a targeted therapy for this malignancy.

The pharmacokinetic profile of this compound has also been a focal point of recent investigations. Advanced in vitro and in vivo models have been employed to assess its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have provided valuable insights into the compound's stability and half-life, which are crucial for its further development as a therapeutic agent.

Despite these promising findings, challenges remain in the clinical translation of N-(6-acetamido-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide. Issues such as potential off-target effects and the need for improved formulation strategies are currently being addressed in ongoing research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable drug candidate.

In conclusion, the latest research on N-(6-acetamido-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide (CAS: 1021214-89-0) underscores its multifaceted therapeutic potential. Continued exploration of its molecular mechanisms and optimization of its chemical structure will be critical for advancing this compound toward clinical applications. The findings to date highlight the importance of this molecule in the ongoing quest for novel and effective treatments for inflammatory diseases and cancer.